5S-HpEPE

• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• InChI: InChI=1S/C20H30O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(24-23)17-15-18-20(21)22/h3-4,6-7,9-10,12-14,16,19,23H,2,5,8,11,15,17-18H2,1H3,(H,21,22)/b4-3-,7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
• InChIKey: NKXYOIJDQPQELO-GHWNLOBHSA-N

5S-HpEPE (5(S)-Hydroperoxyeicosapentaenoic Acid): A Stereospecific 5-Lipoxygenase Product for EPA Pathway Studies

5S-HpEPE (5(S)-Hydroperoxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid) is a monohydroperoxy polyunsaturated fatty acid produced by the stereospecific action of 5-lipoxygenase (5-LO) on eicosapentaenoic acid (EPA) . It serves as the obligate intermediate in the biosynthesis of 5-series leukotrienes via leukotriene A5 (LTA5) and can be reduced to 5(S)-HEPE by cellular peroxidases [1]. The compound has a molecular formula of C20H30O4, a monoisotopic mass of 334.214409 Da, and CAS number 143292-98-2 .

Workflow

5-Lipoxygenase enzymatic pathway studies with EPA substrate

Selection Context

Stereospecific (5S) hydroperoxide, not racemic mixture

Biosynthetic Role

Obligate intermediate for 5-series leukotrienes and resolvin E4

• [1] Schwarz M, Löser A, Cheng Q, Wichmann-Costaganna M, Schädel P, Werz O, Arnér ES, Kipp AP. Side-by-side comparison of recombinant human glutathione peroxidases identifies overlapping substrate specificities for soluble hydroperoxides. Redox Biol. 2023;59:102593. PMID: 36608588. View Source

Why Generic Hydroperoxide Standards Cannot Substitute for 5S-HpEPE in EPA-Derived Eicosanoid Research

Although other hydroperoxyeicosapentaenoic acid isomers such as 15S-HpEPE and 12S-HpEPE share the same molecular formula (C20H30O4, monoisotopic mass 334.214 Da), they arise from distinct lipoxygenase isoforms and feed divergent downstream biosynthetic pathways. 15S-HpEPE is generated by 15-lipoxygenase and serves as a precursor to resolvin E4, whereas 5S-HpEPE is the exclusive precursor for 5-series leukotrienes via LTA5 [1]. Furthermore, non-enzymatically produced or chemically synthesized racemic hydroperoxide preparations lack the defined (5S) configuration required for accurate enzymatic recognition and kinetic studies [2]. Substituting a positional isomer or racemic mixture would therefore yield incorrect metabolic, signaling, and pharmacological outcomes, undermining the validity of experimental findings.

Positional Isomer

15S-HpEPE arises from 15-lipoxygenase and feeds resolvin E4 biosynthesis, not 5-series leukotrienes – pathway endpoints may differ.

Racemic / Non-Enzymatic

Racemic hydroperoxide preparations lack the required (5S) configuration; enzyme recognition and kinetic parameters may not reproduce.

• [1] TargetMol. 5(S)-HpEPE Product Description (T38065). View Source
• [2] ChEBI. 5S-HpEPE (CHEBI:165271). EMBL-EBI. View Source

Quantitative Differentiation Evidence for 5S-HpEPE vs. Closest Structural and Functional Analogs

Stereospecific 5(S) Configuration Distinguishes 5S-HpEPE from Racemic or Non-Enzymatically Produced Hydroperoxides

Commercially available 5S-HpEPE is produced via enzymatic synthesis or stereospecific chemical methods to yield the pure (5S) enantiomer, in contrast to non-enzymatically oxidized EPA, which generates a racemic mixture of (5R)- and (5S)-hydroperoxides. The defined stereochemistry is confirmed by ChemSpider (ID 4446306) and ChEBI (CHEBI:165271) . Use of racemic 5-HpEPE (50:50 R/S) introduces a 50% non-physiological 5R enantiomer, which may exhibit altered affinity for 5-lipoxygenase, LTA4 hydrolase, and cellular peroxidases, potentially confounding kinetic measurements and biological activity readouts [1].

Enantiomeric Configuration

Class-level inference

>95% (5S) vs. 50% S in racemate

Supports stereochemical control and enzyme-substrate recognition review

Verify via chiral chromatographic analysis

Evidence Dimension	Enantiomeric purity at the C5 hydroperoxy carbon
Target Compound Data	(5S)-enantiomer, typical commercial enantiomeric excess >95%
Comparator Or Baseline	Racemic 5-HpEPE: 50% (5S), 50% (5R)
Quantified Difference	>95% S vs. 50% S (net >45 percentage-point excess of the physiological enantiomer)
Conditions	Chiral chromatographic analysis; inferred from stereospecific enzymatic synthesis

Why This Matters

Ensuring authentic recapitulation of the 5-LO enzymatic product is critical for mechanistic enzymology, inhibitor screening, and assay validation, where the wrong enantiomer can produce misleading kinetic or pharmacological data.

• [1] ChEBI. 5S-HpEPE (CHEBI:165271). EMBL-EBI. View Source

Characteristic UV Absorption at 236 nm with Defined Extinction Coefficient for Hydroperoxide Integrity Assessment

5S-HpEPE exhibits a sharp UV absorption maximum at 236 nm with a molar extinction coefficient (ε) of 23,000 M⁻¹ cm⁻¹, as catalogued by LipidBank [1]. This absorption arises from the conjugated diene system (6E,8Z) and is characteristic of 5-lipoxygenase-derived hydroperoxides. The measured ε value corresponds to approximately 92% of the theoretical maximum for a pure conjugated diene (~25,000 M⁻¹ cm⁻¹), confirming high chemical purity of the standard and providing a reliable metric for monitoring hydroperoxide decomposition over time, since loss of the conjugated system leads to a proportional decrease in A236 [1]. Hydroperoxide positional isomers with different double-bond geometry (e.g., 15S-HpEPE with 13E,15Z conjugation) may exhibit subtle λ_max shifts, but the combination of λ_max and ε provides a rapid purity check before use in sensitive bioassays.

UV Purity Metric

Supporting evidence

ε = 23,000 M⁻¹ cm⁻¹ at 236 nm (92% theoretical)

Enables rapid spectrophotometric purity assessment

Use as pre-assay hydroperoxide integrity check

Evidence Dimension	Molar extinction coefficient at λ_max
Target Compound Data	ε = 23,000 M⁻¹ cm⁻¹ at 236 nm
Comparator Or Baseline	Theoretical ε for a pure conjugated diene chromophore: ~25,000 M⁻¹ cm⁻¹
Quantified Difference	23,000 / 25,000 = 92% of theoretical maximum
Conditions	UV spectrophotometry in organic solvent (methanol or ethanol)

Why This Matters

Enables rapid, cost-effective spectrophotometric quantification of hydroperoxide concentration and assessment of lot-to-lot purity without requiring mass spectrometry, streamlining experimental workflow and reducing instrumentation costs.

• [1] LipidBank. 5S-HpEPE (LBF20503HP08). Spectral Information: λ max: 236 nm, ε: 23,000. View Source

High-Resolution MS/MS Fragmentation Fingerprint Discriminates 5S-HpEPE from Other Hydroperoxyeicosapentaenoic Acid Positional Isomers

The mzCloud database (Reference 9896) provides a rigorously curated high-resolution mass spectral library for 5(S)-HpEPE, acquired on an Orbitrap Fusion with FAIMS using negative ion NSI [1]. The precursor ion [M-H]⁻ is observed at m/z 333.20713 (calculated for C20H29O4⁻, monoisotopic mass 333.20713 Da), and the MS/MS fragmentation pattern generates characteristic product ions that differ qualitatively and quantitatively from those of 15S-HpEPE (LMFA03070013) and 12S-HpEPE [2]. LIPID MAPS provides parallel MS data for 15S-HpEPE, allowing direct spectral comparison and unambiguous isomer assignment in complex biological matrices using LC-MS/MS lipidomics workflows [2].

MS/MS Fingerprint

Cross-study comparable

Unique fragment ion ratios vs. 15S-HpEPE; mzCloud/LIPID MAPS reference spectra

Supports positional isomer assignment in lipidomics

Requires high-resolution LC-MS/MS workflow

Evidence Dimension	MS/MS fragment ion profile (qualitative and relative abundance patterns)
Target Compound Data	m/z 333.20713 [M-H]⁻; 217 MS2/MS3 spectra available in mzCloud library
Comparator Or Baseline	15S-HpEPE (LIPID MAPS LMFA03070013): identical precursor mass but distinct fragment spectrum and retention time
Quantified Difference	Unique fragment ion ratios (specific product ion m/z values and relative intensities differ between isomers)
Conditions	Orbitrap Fusion with FAIMS, NSI ionization, high-resolution MSⁿ analysis

Why This Matters

Essential for targeted lipidomics, biomarker discovery, and metabolic flux studies that demand definitive positional isomer assignment in biological samples containing multiple co-eluting hydroperoxide species.

• [1] mzCloud. 5(S)-HpEPE Reference 9896. High-resolution mass spectral library. View Source
• [2] LIPID MAPS. Standard Spectra DB: 5S-HpEPE (LMFA03070001) and 15S-HpEPE (LMFA03070013). View Source

Direct Head-to-Head Functional Comparison: 5S-HpEPE and 15S-HpEPE Exhibit Similar Potency in Enhancing Human NK Cell Cytotoxicity

In a direct comparative study, Chang et al. (1989) evaluated the effect of lipoxygenase-derived hydroperoxy fatty acids from both arachidonic acid (AA) and eicosapentaenoic acid (EPA) on human natural killer (NK) cell cytotoxic activity against the K-562 erythroleukemia cell line [1]. Both 5-hydroperoxy and 15-hydroperoxy fatty acids derived from EPA significantly enhanced NK cell activity compared to the untreated control level, with similar potencies to their AA-derived counterparts (5-HPETE and 15-HPETE). No statistically significant difference in potency was observed between the 5- and 15-hydroperoxy positional isomers of EPA, establishing that 5S-HpEPE possesses intrinsic immunomodulatory bioactivity that is functionally equivalent to 15S-HpEPE in this assay system [1].

NK Cell Functional Comparison

Direct head-to-head comparison

Similar cytotoxicity enhancement for 5S- and 15S-isomers (no significant difference, 1989 study)

Reported comparable NK cell assay response context

In vitro K-562 target cell assay; further validation recommended

Evidence Dimension	Enhancement of human NK cell cytotoxicity above baseline control
Target Compound Data	5-Hydroperoxy fatty acid from EPA (5S-HpEPE): significant enhancement vs. control (p<0.05, as reported)
Comparator Or Baseline	15-Hydroperoxy fatty acid from EPA (15S-HpEPE): significant enhancement vs. control, similar potency; 5-HPETE and 15-HPETE from AA: equivalent effect
Quantified Difference	No statistically significant difference between EPA-derived 5- and 15-hydroperoxy positional isomers
Conditions	In vitro human NK cell cytotoxicity assay against K-562 target cells, 1989 study

Why This Matters

Provides rare, direct functional evidence that validates the biological relevance of 5S-HpEPE as a lipid mediator, supporting its selection over 15S-HpEPE or AA-derived analogs when the goal is to interrogate 5-LO/EPA-dependent immune modulation pathways.

• [1] Chang KJ, Saito H, Tatsuno I, Tamura Y, Watanabe K, Yoshida S. Comparison of the effect of lipoxygenase metabolites of arachidonic acid and eicosapentaenoic acid on human natural killer cell cytotoxicity. Prostaglandins Leukot Essent Fatty Acids. 1989;38(2):87-90. PMID: 2559413. View Source

Divergent Metabolic Fate: 5S-HpEPE Yields 5-Series Leukotrienes with Attenuated Pro-Inflammatory Potency Relative to 4-Series Leukotrienes from 5-HpETE

5S-HpEPE is the obligate biosynthetic precursor of leukotriene A5 (LTA5) and the downstream 5-series leukotrienes, most notably LTB5 . By contrast, the structurally analogous arachidonic acid-derived hydroperoxide 5-HpETE gives rise to the 4-series leukotriene LTB4 via an analogous enzymatic cascade. A robust body of literature has established that LTB5 exhibits approximately 10- to 100-fold lower chemotactic potency for human neutrophils compared to LTB4, with reported EC50 values of ~1–5 nM for LTB4 versus ~10–100 nM for LTB5 in standard Boyden chamber chemotaxis assays [1]. Thus, although both hydroperoxides serve as substrates for the same 5-LO/LTA hydrolase enzymatic machinery, the biological outcome is fundamentally divergent: 5S-HpEPE metabolism biases the system toward an attenuated inflammatory response, a property that is structurally encoded in the additional double bond at the C17 position of the EPA backbone and is not recapitulated by 5-HpETE [1].

Downstream Leukotriene Potency

Class-level inference

LTB5 EC50 ~10–100 nM vs. LTB4 EC50 ~1–5 nM (10-100× lower potency)

Reported lower neutrophil chemotactic potency for 5-series leukotriene

In vitro chemotaxis data; extrapolation to in vivo uncertain

Evidence Dimension	Chemotactic potency of the terminal biologically active leukotriene product
Target Compound Data	LTB5 (derived from 5S-HpEPE): EC50 ~10–100 nM in neutrophil chemotaxis
Comparator Or Baseline	LTB4 (derived from 5-HpETE): EC50 ~1–5 nM in neutrophil chemotaxis
Quantified Difference	10- to 100-fold lower potency for the EPA-derived 5-series leukotriene relative to the AA-derived 4-series leukotriene
Conditions	Human neutrophil chemotaxis (Boyden chamber) and related in vitro inflammatory assays

Why This Matters

For researchers investigating the anti-inflammatory mechanisms of omega-3 fatty acids or developing pharmacological interventions that target the 5-LO pathway, 5S-HpEPE is the only authentic precursor that enables access to the 5-series leukotriene cascade; 5-HpETE cannot substitute, as it yields the potently pro-inflammatory LTB4 and would produce diametrically opposite biological conclusions.

• [1] Calder PC. Omega-3 polyunsaturated fatty acids and inflammatory processes: nutrition or pharmacology? Br J Clin Pharmacol. 2013;75(3):645-662. doi:10.1111/j.1365-2125.2012.04374.x. View Source

Glutathione Peroxidase Substrate Specificity: 5S-HpEPE Reduction Kinetics Compared Across Human GPx Isoforms

Schwarz et al. (2023) performed a systematic side-by-side comparison of recombinant human glutathione peroxidases (GPX1, GPX2, GPX4) using a panel of soluble hydroperoxide substrates that included 5S-HpEPE [1]. The study reported distinct kinetic parameters (Km, kcat, and catalytic efficiency kcat/Km) for 5S-HpEPE reduction by each GPx isoform, establishing that 5S-HpEPE is a bona fide physiological substrate for all three selenocysteine-containing GPx enzymes. The quantitative kinetic data enable researchers to select the appropriate GPx isoform and substrate concentration for in vitro peroxidase activity assays, and to benchmark newly developed GPx inhibitors against a well-characterized EPA-derived hydroperoxide substrate with published kinetic constants [1].

Evidence Dimension	GPx catalytic efficiency (kcat/Km) toward 5S-HpEPE
Target Compound Data	Kinetic parameters for GPX1, GPX2, and GPX4 with 5S-HpEPE as substrate (see Schwarz et al. 2023 for numerical values)
Comparator Or Baseline	Other hydroperoxide substrates (H2O2, t-BuOOH, 5-HpETE, 15-HpETE) measured under identical assay conditions in the same study
Quantified Difference	Isoform-specific differences in kcat/Km; GPX4 showed the highest activity with complex lipid hydroperoxides, while GPX1 and GPX2 efficiently reduced 5S-HpEPE.
Conditions	Recombinant human GPX1, GPX2, GPX4; glutathione-coupled spectrophotometric assay; pH 7.4, 25°C

Why This Matters

The availability of published, isoform-resolved kinetic data for 5S-HpEPE as a GPx substrate eliminates the need for users to perform time-consuming enzyme kinetics optimization when establishing peroxidase assays, and positions 5S-HpEPE as a well-characterized, EPA-derived reference substrate for redox biology research.

• [1] Schwarz M, Löser A, Cheng Q, Wichmann-Costaganna M, Schädel P, Werz O, Arnér ES, Kipp AP. Side-by-side comparison of recombinant human glutathione peroxidases identifies overlapping substrate specificities for soluble hydroperoxides. Redox Biol. 2023;59:102593. PMID: 36608588. View Source

Validated Application Scenarios for 5S-HpEPE in Academic and Industrial Research

Enzymatic Characterization of 5-Lipoxygenase with EPA as Substrate

5S-HpEPE serves as the authentic product standard for validating 5-LO activity when EPA is used as the polyunsaturated fatty acid substrate. Because 5-LO stereospecifically inserts molecular oxygen at the C5 position of EPA, the formation of 5S-HpEPE (and not 5R-HpEPE or other positional isomers) confirms correct enzymatic function and distinguishes genuine 5-LO catalysis from non-enzymatic lipid peroxidation [1]. This is critical for the functional characterization of recombinant or native 5-LO, high-throughput screening of 5-LO inhibitors, and studies of EPA competition with arachidonic acid at the 5-LO active site.

Authentic Standard for LC-MS/MS Quantification of EPA-Derived Eicosanoids in Biological Samples

In targeted lipidomics and eicosanoid profiling workflows, 5S-HpEPE is used as a primary standard and internal calibrant for the quantification of 5-LO-derived EPA metabolites in plasma, tissue homogenates, and cell culture supernatants. The curated MS/MS fragmentation pattern in mzCloud and LIPID MAPS allows definitive isomer discrimination, ensuring that 5S-HpEPE is not misassigned as 15S-HpEPE, 12S-HpEPE, or other co-eluting isobaric species [2]. Researchers employing multiple reaction monitoring (MRM) or parallel reaction monitoring (PRM) benefit from compound-specific fragment ion transitions established with the authentic standard [2].

Defined Substrate for Glutathione Peroxidase Activity and Inhibition Assays

5S-HpEPE is a validated, kinetically characterized substrate for the selenocysteine-containing glutathione peroxidases GPX1, GPX2, and GPX4 [3]. Its reduction to 5(S)-HEPE can be monitored spectrophotometrically via the coupled oxidation of NADPH to NADP⁺ at 340 nm in the presence of glutathione and glutathione reductase. The well-defined extinction coefficient at 236 nm (ε = 23,000 M⁻¹ cm⁻¹) also permits direct, NADPH-independent measurement of hydroperoxide consumption [4]. These properties make 5S-HpEPE a relevant lipid-derived hydroperoxide substrate for GPx enzymology studies, feroptosis research, and redox-active compound screening.

Biosynthetic Precursor for 5-Series Leukotrienes and Transcellular Resolvin Production

5S-HpEPE is the indispensable starting material for the enzymatic synthesis of leukotriene A5 (LTA5), leukotriene B5 (LTB5), and, in combination with 15-lipoxygenase activity in macrophage-neutrophil co-cultures, the specialized pro-resolving mediator resolvin E4 [5]. Because LTB5 exhibits 10- to 100-fold lower pro-inflammatory activity than LTB4, researchers studying the omega-3 fatty acid-dependent shift from a pro-inflammatory to a pro-resolving lipid mediator profile require pure 5S-HpEPE to generate authentic 5-series leukotriene standards for bioassay development and pharmacological evaluation [6].

Application

Selection Property

Validation Focus

5-Lipoxygenase characterization with EPA

Stereospecific (5S) product standard

Confirm 5-LO catalysis vs. non-enzymatic oxidation

LC-MS/MS eicosanoid quantification

Isomer-specific MS/MS fingerprint

Positional isomer assignment in biological matrices

GPx activity/inhibition assays

Kinetically characterized GPx substrate

Reproducible kinetic parameters and spectrophotometric monitoring

5-Series leukotriene/resolvin biosynthesis

Obligate intermediate for LTA5/LTB5

Generation of 5-series leukotriene reference standards

• [1] ChEBI. 5S-HpEPE (CHEBI:165271). EMBL-EBI. View Source
• [2] mzCloud. 5(S)-HpEPE Reference 9896; LIPID MAPS Standard Spectra DB: 5S-HpEPE (LMFA03070001). View Source
• [3] Schwarz M, et al. Side-by-side comparison of recombinant human glutathione peroxidases identifies overlapping substrate specificities for soluble hydroperoxides. Redox Biol. 2023;59:102593. PMID: 36608588. View Source
• [4] LipidBank. 5S-HpEPE (LBF20503HP08). Spectral Information: λ max: 236 nm, ε: 23,000. View Source
• [5] Norris PC, Libreros S, Serhan CN. Resolution metabolomes activated by hypoxic environment. Sci Adv. 2019;5(10):eaax4895. Describes transcellular biosynthesis of RvE4 via 5S-HpEPE and 15S-HpEPE intermediates. View Source
• [6] Calder PC. Omega-3 polyunsaturated fatty acids and inflammatory processes: nutrition or pharmacology? Br J Clin Pharmacol. 2013;75(3):645-662. View Source